ethyl 2-(8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: ethyl 2-[6-(2-methoxyethyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C17H23N5O5/c1-6-27-12(23)9-21-15(24)13-14(19(4)17(21)25)18-16-20(7-8-26-5)10(2)11(3)22(13)16/h6-9H2,1-5H3
• InChI Key: AGSOOKWIBCVZDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2C(=C(N3CCOC)C)C)N(C1=O)C
• Molecular Formula: C17H23N5O5
• Molecular Weight: 377.4 g/mol

Description

Ethyl 2-(8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C17H23N5O5 and its molecular weight is 377.401. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Studies

• A study discusses the synthesis and antimicrobial activities of related purine derivatives, highlighting the chemical versatility and potential biological relevance of such compounds. This indicates a methodological approach to developing molecules with potential antimicrobial properties (Pratibha Sharma et al., 2004).

Antioxidative Potential from Natural Sources

• Research on red seaweed extracts yielded substituted aryl meroterpenoids with significant antioxidative activities, suggesting that structurally complex molecules, similar to the compound of interest, could serve as potential lead molecules for antioxidative applications in the pharmaceutical and food industries (K. Chakraborty et al., 2016).

Advanced Material Synthesis

• The synthesis of imidazo[1,2-b]pyridazines and their potential interaction with central and mitochondrial benzodiazepine receptors highlight the compound's potential applications in developing new materials or drugs with specific receptor affinity (M. Schmitt et al., 1997).

Potential in Drug Development

• A novel series of tricyclic etheno analogs of antivirals and cytostatics was synthesized, showing activity against varicella-zoster and human cytomegalovirus. This demonstrates the potential of complex organic molecules in drug development, particularly in antiviral research (Kateřina Hořejší et al., 2006).

Exploration in Heterocyclic Chemistry

• Research into new 1,3,4-oxadiazole compounds derived from 1H-imidazole and their biological activity emphasizes the importance of heterocyclic chemistry in discovering new molecules with potential therapeutic uses (Khalid A. Al-badrany et al., 2019).